(3S,4R)-1-(4-Fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one

• IUPAC Name: (3S,4R)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one
• InChI: InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22-,23-/m0/s1
• InChI Key: OLNTVTPDXPETLC-VABKMULXSA-N
• Canonical SMILES: C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)O
• Isomeric SMILES: C1=CC(=CC=C1[C@H]2[C@@H](C(=O)N2C3=CC=C(C=C3)F)CC[C@@H](C4=CC=C(C=C4)F)O)O
• Molecular Formula: C24H21F2NO3
• DSSTOX Substance ID: DTXSID501111386
• Molecular Weight: 409.4 g/mol
• CAS RN: 1593543-00-0

Description

A stereoisomer of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L9) protein, a cholesterol transporter located in the apical membrane of enterocytes.

Scientific Research Applications

Cholesterol Absorption Inhibition

• Ezetimibe is primarily known for its role in inhibiting cholesterol absorption. This action is vital in reducing plasma cholesterol levels in various models of hypercholesterolemia (Rosenblum et al., 1998).
• In animal studies, Ezetimibe has shown significant potential in decreasing diet-induced hypercholesterolemia. For instance, in rhesus monkeys, a low dosage of Ezetimibe effectively prevented the doubling of plasma cholesterol normally induced under high-cholesterol diet conditions (van Heek et al., 2001).

Crystal Structure Analysis

• The crystal structure of Ezetimibe anhydrate was solved, providing insights into its molecular configuration. This information is crucial for understanding how Ezetimibe interacts at the molecular level to inhibit cholesterol absorption (Brüning et al., 2010).

Microbial Reduction and Biotransformation

• Ezetimibe has been a subject of interest in studies involving microbial reduction and biotransformation. One such study demonstrated the efficient conversion of a ketone precursor to Ezetimibe using the Rhodococcus fascians MO22 strain (Kyslíková et al., 2010).
• Another study explored the structural transformation of Ezetimibe by fungi, highlighting the ability of certain fungi to metabolize halogenated compounds and drugs targeted by the UDP-Glucuronyl Transferase System (Pervaiz et al., 2014).

Metabolism and Pharmacokinetics

• The metabolism and pharmacokinetics of Ezetimibe have been extensively studied. One significant finding is that Ezetimibe is rapidly absorbed and extensively conjugated following oral administration, with its main circulating metabolite being SCH 60663, the phenolic glucuronide conjugate (Patrick et al., 2002).
• Another study identified human UDP-glucuronosyltransferase enzymes responsible for the glucuronidation of Ezetimibe, which is a crucial aspect of its metabolism (Ghosal et al., 2004).